Cas no 439855-13-7 (2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine)

2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine structure
439855-13-7 structure
Product Name:2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine
CAS No:439855-13-7
MF:C9H16N4S
MW:212.315139770508
CID:867485
Update Time:2023-08-02

2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole-3-ethanamine,4-ethyl-5-(2-propenylthio)-(9CI)
    • Oprea1_451979
    • 2-(5-(Allylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)ethanamine
    • 2-(4-Ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)ethanamine
    • Inchi: 1S/C9H16N4S/c1-3-7-14-9-12-11-8(5-6-10)13(9)4-2/h3H,1,4-7,10H2,2H3
    • InChI Key: CWJXJRBAVPSOEJ-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1=NN=C(CCN)N1CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 176
  • Topological Polar Surface Area: 82
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